Cas no 1286272-67-0 (3-Fluoro-2-(2-methoxyethoxy)aniline)

• Product Name: 3-Fluoro-2-(2-methoxyethoxy)aniline
• CAS No: 1286272-67-0
• MF: C₉H₁₂FNO₂
• MW: 185.195486068726
• CID: 4788283
• PubChem ID: 53256018
• Update Time: 2025-07-19

3-Fluoro-2-(2-methoxyethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-(2-methoxyethoxy)aniline

• Inchi： 1S/C9H12FNO2/c1-12-5-6-13-9-7(10)3-2-4-8(9)11/h2-4H,5-6,11H2,1H3
• InChI Key： VBOUTLDHFOLMOF-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1OCCOC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 146
• XLogP3: 1.2
• Topological Polar Surface Area: 44.5

Additional information on 3-Fluoro-2-(2-methoxyethoxy)aniline

Professional Introduction to 3-Fluoro-2-(2-methoxyethoxy)aniline (CAS No. 1286272-67-0)

3-Fluoro-2-(2-methoxyethoxy)aniline, identified by its Chemical Abstracts Service (CAS) number 1286272-67-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aniline derivatives, characterized by the presence of a fluorine atom and an ethoxy group at specific positions on the benzene ring. The structural features of this molecule make it a promising candidate for further exploration in drug development, particularly in the synthesis of novel therapeutic agents.

The< strong>fluorine substituent in 3-fluoro-2-(2-methoxyethoxy)aniline plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of potential drug candidates. Fluorinated aromatic compounds are widely recognized for their enhanced metabolic stability, improved binding affinity to biological targets, and increased bioavailability. These attributes have made fluorine-containing molecules a cornerstone in modern drug design, with applications ranging from antiviral and anticancer agents to central nervous system (CNS) therapeutics.

In recent years, there has been a surge in research focused on developing new fluorinated aniline derivatives with tailored biological activities. The< strong>2-(2-methoxyethoxy)aniline moiety introduces a polar ethoxy group that can influence solubility and interactions with biological membranes. This structural feature is particularly valuable in designing molecules that require efficient penetration across cell membranes while maintaining stability in biological fluids.

One of the most compelling aspects of 3-fluoro-2-(2-methoxyethoxy)aniline is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in numerous cellular processes, including signal transduction, cell growth, and differentiation. Dysregulation of kinase activity is implicated in various diseases, most notably cancer. By targeting specific kinases, fluorinated aniline derivatives like 3-fluoro-2-(2-methoxyethoxy)aniline can modulate these pathways and potentially offer therapeutic benefits.

Recent studies have demonstrated the efficacy of fluorinated aniline compounds in inhibiting tyrosine kinases, which are overexpressed in many cancerous cells. The< strong>fluorine atom's ability to increase electron density and stabilize the transition state during enzymatic reactions enhances the binding affinity of these inhibitors to their target kinases. Additionally, the< strong>2-methoxyethoxy group can serve as a hinge-binding element, further optimizing interactions with the enzyme's active site.

The synthesis of 3-fluoro-2-(2-methoxyethoxy)aniline involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the desired fluorinated aniline core. These synthetic strategies ensure high yields and purity, which are critical for subsequent biological evaluation.

In addition to its potential as a kinase inhibitor, 3-fluoro-2-(2-methoxyethoxy)aniline may also find applications in other therapeutic areas. For instance, its structural motif is reminiscent of compounds that exhibit antimicrobial properties. The presence of both< strong>fluorine and< strong>methoxy groups can influence electron distribution and hydrogen bonding capabilities, making it possible for this molecule to interact with bacterial enzymes or cell wall components.

The< strong>CAS number 1286272-67-0 provides a unique identifier for this compound, facilitating its recognition and differentiation from other analogs in scientific literature and databases. This standardized nomenclature is essential for researchers who need to reference or purchase this compound for their studies. Furthermore, having a well-documented CAS number ensures compliance with regulatory requirements and aids in maintaining accurate records of chemical substances used in research and development.

Ongoing research into 3-fluoro-2-(2-methoxyethoxy)aniline continues to uncover new possibilities for its application in drug discovery. Collaborative efforts between synthetic chemists and biologists are essential for translating laboratory findings into clinical candidates. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess the potential biological activity of this compound and its derivatives.

The future prospects for 3-fluoro-2-(2-methoxyethoxy)aniline are promising, given its unique structural features and potential therapeutic applications. As our understanding of disease mechanisms evolves, so too does our ability to design molecules that target specific pathological pathways effectively. This compound represents just one example of how innovative chemical synthesis can drive progress in medicinal chemistry.